Cicutol

• CAS: 109116-12-3
• Synonyms: cicutol
• Molecular Formula: C17H22O
• Molecular Weight: 242.36 g/mol
• SMILES: CCCCC=CC=CC=CC#CC#CCCCO
• InChI: InChI=1S/C17H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h5-10,18H,2-4,15-17H2,1H3/b6-5+,8-7+,10-9+
• InChIKey: OGSBOMXZSBQDPF-SUTYWZMXSA-N

Select Cicutol as your negative control for C17-polyacetylene neurotoxicity studies. Unlike convulsant cicutoxin, this mono-hydroxyl analogue shows no electrophysiological activity at ≤100 µmol/L, making it essential for patch‑clamp and SAR investigations. Its distinct isomer pattern also serves as a validated HPLC reference standard for forensic and botanical identification of Cicuta species. Ensure experimental specificity—avoid substitution with uncontrolled polyacetylene mixtures.

Cicutol (CAS 109116-12-3): Baseline Physicochemical Identity and Structural Classification for Procurement Reference

Cicutol (CAS 109116-12-3, molecular formula C17H22O, molecular weight 242.36 g/mol) is a C17-polyacetylene long-chain fatty alcohol [1]. It occurs naturally as a secondary metabolite in several Cicuta species (water hemlock), most notably Cicuta virosa, and is frequently co-isolated with the highly toxic convulsant cicutoxin . Structurally, cicutol is (8E,10E,12E)-heptadeca-8,10,12-trien-4,6-diyn-1-ol, a conjugated triene-diyne alcohol with a single terminal hydroxyl group and an XLogP3-AA of 4.8 [1].

• [1] PubChem. Cicutol. Compound Summary CID 5315864. National Center for Biotechnology Information. View Source

Why Generic C17-Polyacetylene Substitution Fails: Structural Determinants of Functional Divergence for Cicutol

Generic interchange of C17-polyacetylenes from Cicuta species is precluded by pronounced functional divergence arising from subtle structural modifications. In a comparative electrophysiological study, cicutoxin (containing two hydroxyl groups) dose-dependently prolonged neuronal repolarization by up to sixfold at 100 µmol/L, whereas cicutol (a mono-hydroxyl analog) produced no detectable alteration in any measured parameter . This functional dichotomy establishes that the presence of a second hydroxyl group separated by a rigid hydrocarbon chain of defined length is a requisite structural motif for convulsant activity in this chemical class . Consequently, substitution of cicutol with cicutoxin—or any other polyacetylene exhibiting differential hydroxylation patterns—would introduce unverified and potentially confounding electrophysiological activity into an experimental or analytical system.

Cicutol (CAS 109116-12-3): Product-Specific Quantitative Evidence for Informed Scientific Selection

Neuronal Action Potential Electrophysiology: Direct Functional Comparison of Cicutol versus Cicutoxin and Isocicutoxin

In a comparative analysis employing intracellular microelectrode recordings from the RPD1 giant neuron of Lymnaea stagnalis, cicutol (tested at 20–100 µmol/L) exhibited no effect on action potential depolarization duration, repolarization duration, or amplitude. By contrast, cicutoxin prolonged repolarization dose-dependently up to sixfold at 100 µmol/L, and isocicutoxin prolonged repolarization up to twofold at 60 µmol/L .

Evidence Dimension	Neuronal action potential repolarization prolongation
Target Compound Data	No detectable effect (0-fold change) at 20–100 µmol/L
Comparator Or Baseline	Cicutoxin: up to sixfold prolongation at 100 µmol/L; Isocicutoxin: up to twofold prolongation at 60 µmol/L
Quantified Difference	Cicutol produces 0% of cicutoxin's effect and 0% of isocicutoxin's effect on this parameter
Conditions	RPD1 giant neuron of Lymnaea stagnalis pond snail; intracellular microelectrode recording; concentration range 20–100 µmol/L

Why This Matters

This quantitative functional divergence directly informs procurement decisions: cicutol serves as an electrophysiologically inert control or chemical scaffold, whereas cicutoxin or isocicutoxin cannot be substituted without introducing convulsant activity that would confound experimental outcomes.

Tissue-Specific Quantitative Accumulation: Cicutol Isomers versus Cicutoxin in Cicuta Plant Material

Comparative quantitative analysis of Cicuta plant material revealed marked tissue- and developmental stage-specific differences in the relative abundance of cicutol isomers versus cicutoxin. In immature hemlock seed, cicutoxin content was reduced to 0.01 times that of an archive reference sample, whereas cicutol isomer #1 and cicutol isomer #2 were elevated 9.5-fold and 22.5-fold, respectively. Similarly, tubers from grazed plants contained 4.6 times more cicutoxin and 9.8 and 18.8 times more cicutol isomer #1 and #2, respectively, compared to the archive sample [1].

Evidence Dimension	Relative fold-change in concentration versus archive reference sample
Target Compound Data	Cicutol isomer #1: 9.5-fold (immature seed), 9.8-fold (grazed tubers); Cicutol isomer #2: 22.5-fold (immature seed), 18.8-fold (grazed tubers)
Comparator Or Baseline	Cicutoxin: 0.01-fold (immature seed), 4.6-fold (grazed tubers) relative to archive sample
Quantified Difference	Cicutol isomers accumulate preferentially over cicutoxin in immature seed (945- and 2250-fold higher relative enrichment) and in grazed tubers (2.1- and 4.1-fold higher relative enrichment)
Conditions	Quantitative analysis of Cicuta maculata and/or C. virosa plant parts; archive reference sample used as baseline comparator

Why This Matters

Procurement of botanical reference materials or analytical standards must account for tissue-specific compositional variation; relying solely on cicutoxin content underestimates the predominant cicutol isomer fraction in certain plant parts, which is critical for accurate phytochemical profiling and toxicological assessment.

• [1] IdeXlab. Cicuta – Explore the Science & Experts. Data derived from analysis of immature hemlock seed and grazed tubers. Accessed via ideXlab.com. View Source

Structural Determinants of Functional Divergence: Hydroxyl Group Count Differentiates Cicutol from Cicutoxin Class

Cicutol is a mono-hydroxyl C17-polyacetylene (one –OH group at C1), whereas cicutoxin is a di-hydroxyl analog (two –OH groups at C1 and C14). The comparative electrophysiological study of Wittstock et al. (1997) established that cicutol and other mono-hydroxyl or structurally variant polyacetylenes (falcarindiol, falcarinol) exhibited no detectable effect on neuronal action potential parameters, in contrast to the pronounced repolarization prolongation induced by cicutoxin and isocicutoxin . The authors concluded that 'a molecule with two hydroxy groups separated by a rigid hydrocarbon chain of a certain length is required for the described action' .

Evidence Dimension	Structural requirement for electrophysiological activity
Target Compound Data	One hydroxyl group (C1); no effect on action potential parameters
Comparator Or Baseline	Cicutoxin: Two hydroxyl groups (C1 and C14); sixfold repolarization prolongation at 100 µmol/L
Quantified Difference	Functional activity correlates with hydroxyl group count (0 vs. 6-fold effect) in the context of a defined rigid hydrocarbon spacer
Conditions	Structural analysis derived from Wittstock et al. 1997 Planta Medica study

Why This Matters

This structure-activity relationship provides a rational basis for selecting cicutol as a chemically related but functionally distinct control compound in mechanistic studies of polyacetylene neurotoxicity, ensuring that observed effects are attributable to specific structural features rather than generic polyacetylene backbone presence.

Predicted Physicochemical and ADMET Differentiation: In Silico Profile of Cicutol

In silico ADMET predictions (admetSAR 2.0) indicate that cicutol possesses a high predicted probability of human intestinal absorption (99.31%), blood-brain barrier penetration (95.00%), and moderate predicted oral bioavailability (57.14% probability) [1]. Its computed physicochemical properties include an XLogP3-AA of 4.8, topological polar surface area of 20.20 Ų, and a molecular weight of 242.36 g/mol [2]. While comparable in silico predictions for cicutoxin are not consolidated in a single public database, the structural difference (mono- vs. di-hydroxyl) is expected to modulate lipophilicity and hydrogen-bonding capacity, which may translate to differential membrane permeability and pharmacokinetic behavior.

Evidence Dimension	Predicted ADMET properties (in silico)
Target Compound Data	HIA: 99.31% probability; BBB: 95.00% probability; Oral bioavailability: 57.14% probability; XLogP3-AA: 4.8; TPSA: 20.20 Ų
Comparator Or Baseline	Cicutoxin: No consolidated public ADMET prediction dataset available; structural inference suggests altered lipophilicity and H-bonding due to additional –OH group
Quantified Difference	Direct quantitative comparator unavailable; class-level inference suggests differential ADME properties based on hydroxyl group count
Conditions	admetSAR 2.0 prediction; PubChem computed properties (XLogP3 3.0)

Why This Matters

Predicted ADMET parameters provide a preliminary basis for anticipating differential in vivo behavior, particularly in studies where blood-brain barrier penetration or oral bioavailability are relevant considerations, thereby guiding compound selection for specific experimental contexts.

• [1] PlantaDB. Cicutol – ADMET Properties (via admetSAR 2). PlantaDB Database. View Source
• [2] PubChem. Cicutol. Compound Summary CID 5315864. National Center for Biotechnology Information. View Source

Validated Application Scenarios for Cicutol (CAS 109116-12-3) Based on Comparative Evidence

Electrophysiology Studies Requiring a Structurally Related but Functionally Inert Polyacetylene Control

Given that cicutol produces no detectable alteration in neuronal action potential parameters at concentrations up to 100 µmol/L, while its closely related analog cicutoxin induces pronounced repolarization prolongation, cicutol serves as an optimal negative control in electrophysiological investigations of C17-polyacetylene neurotoxicity . This application is particularly relevant for patch-clamp or microelectrode studies aiming to dissect the structural determinants of convulsant activity.

Analytical Reference Standard for Quantitative Phytochemical Profiling of Cicuta Species

Due to its abundant and variable accumulation in specific Cicuta plant tissues—including a 22.5-fold enrichment of cicutol isomer #2 in immature seeds relative to archive samples—cicutol represents a critical analytical marker for comprehensive botanical identification and toxicological assessment [1]. Laboratories conducting HPLC or LC-MS analysis of water hemlock samples require a certified cicutol reference standard to accurately quantify both the toxic (cicutoxin) and non-toxic (cicutol) polyacetylene fractions, ensuring reliable diagnostic and forensic conclusions.

Structure-Activity Relationship (SAR) Studies in Polyacetylene Neuropharmacology

The established functional divergence between cicutol (mono-hydroxyl, inert) and cicutoxin (di-hydroxyl, convulsant) provides a foundational SAR framework . Cicutol can be employed as a core scaffold for medicinal chemistry derivatization programs aimed at exploring the precise spatial and electronic requirements for GABA-A receptor modulation. Its lack of intrinsic electrophysiological activity minimizes confounding baseline effects in SAR campaigns.

Natural Product Isolation and Purification Method Development

The Wittstock et al. (1995) isolation study identified cicutol and multiple configurational isomers (isocicutol, 3b, and two incompletely characterized cis-isomers, 3c and 3d) co-occurring in Cicuta virosa extracts . The presence of these closely related, structurally similar compounds necessitates robust chromatographic separation protocols. Cicutol, as the predominant trans-isomer, serves as a key reference compound for developing and validating HPLC methods designed to resolve the complex polyacetylene profile of water hemlock.

• [1] IdeXlab. Cicuta – Explore the Science & Experts. Data on immature hemlock seed and grazed tubers. Accessed via idexlab.com. View Source